Cas no 2137677-37-1 (tert-butyl N-2-methyl-6-(2-methylpropyl)piperidin-3-ylcarbamate)

Technical Introduction: tert-Butyl N-2-methyl-6-(2-methylpropyl)piperidin-3-ylcarbamate is a specialized carbamate derivative featuring a piperidine backbone with methyl and isobutyl substituents. Its structural design offers steric hindrance and stability, making it valuable as an intermediate in pharmaceutical synthesis, particularly for bioactive molecules requiring controlled reactivity. The tert-butyloxycarbonyl (Boc) protecting group enhances handling by improving solubility and preventing unwanted side reactions during peptide or heterocycle modifications. This compound’s defined stereochemistry and purity (>95% typical) ensure reproducibility in complex synthetic routes. Suitable for controlled acylation or deprotection steps, it is commonly employed in medicinal chemistry research for developing therapeutics targeting CNS or enzymatic pathways. Storage under inert conditions is recommended to preserve integrity.
tert-butyl N-2-methyl-6-(2-methylpropyl)piperidin-3-ylcarbamate structure
2137677-37-1 structure
Product Name:tert-butyl N-2-methyl-6-(2-methylpropyl)piperidin-3-ylcarbamate
CAS No:2137677-37-1
MF:C15H30N2O2
MW:270.410904407501
CID:5765962
PubChem ID:165488488
Update Time:2025-11-06

tert-butyl N-2-methyl-6-(2-methylpropyl)piperidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-[2-methyl-6-(2-methylpropyl)piperidin-3-yl]carbamate
    • EN300-1165530
    • 2137677-37-1
    • tert-butyl N-2-methyl-6-(2-methylpropyl)piperidin-3-ylcarbamate
    • Inchi: 1S/C15H30N2O2/c1-10(2)9-12-7-8-13(11(3)16-12)17-14(18)19-15(4,5)6/h10-13,16H,7-9H2,1-6H3,(H,17,18)
    • InChI Key: DBLOOZUQVPPYDO-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(NC1CCC(CC(C)C)NC1C)=O

Computed Properties

  • Exact Mass: 270.230728204g/mol
  • Monoisotopic Mass: 270.230728204g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 50.4Ų

tert-butyl N-2-methyl-6-(2-methylpropyl)piperidin-3-ylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1165530-1.0g
tert-butyl N-[2-methyl-6-(2-methylpropyl)piperidin-3-yl]carbamate
2137677-37-1
1g
$0.0 2023-06-08
Enamine
EN300-1165530-50mg
tert-butyl N-[2-methyl-6-(2-methylpropyl)piperidin-3-yl]carbamate
2137677-37-1
50mg
$1308.0 2023-10-03
Enamine
EN300-1165530-100mg
tert-butyl N-[2-methyl-6-(2-methylpropyl)piperidin-3-yl]carbamate
2137677-37-1
100mg
$1371.0 2023-10-03
Enamine
EN300-1165530-250mg
tert-butyl N-[2-methyl-6-(2-methylpropyl)piperidin-3-yl]carbamate
2137677-37-1
250mg
$1432.0 2023-10-03
Enamine
EN300-1165530-500mg
tert-butyl N-[2-methyl-6-(2-methylpropyl)piperidin-3-yl]carbamate
2137677-37-1
500mg
$1495.0 2023-10-03
Enamine
EN300-1165530-1000mg
tert-butyl N-[2-methyl-6-(2-methylpropyl)piperidin-3-yl]carbamate
2137677-37-1
1000mg
$1557.0 2023-10-03
Enamine
EN300-1165530-2500mg
tert-butyl N-[2-methyl-6-(2-methylpropyl)piperidin-3-yl]carbamate
2137677-37-1
2500mg
$3051.0 2023-10-03
Enamine
EN300-1165530-5000mg
tert-butyl N-[2-methyl-6-(2-methylpropyl)piperidin-3-yl]carbamate
2137677-37-1
5000mg
$4517.0 2023-10-03
Enamine
EN300-1165530-10000mg
tert-butyl N-[2-methyl-6-(2-methylpropyl)piperidin-3-yl]carbamate
2137677-37-1
10000mg
$6697.0 2023-10-03

tert-butyl N-2-methyl-6-(2-methylpropyl)piperidin-3-ylcarbamate Related Literature

Additional information on tert-butyl N-2-methyl-6-(2-methylpropyl)piperidin-3-ylcarbamate

Introduction to Tert-butyl N-2-methyl-6-(2-methylpropyl)piperidin-3-ylcarbamate (CAS No. 2137677-37-1)

Tert-butyl N-2-methyl-6-(2-methylpropyl)piperidin-3-ylcarbamate, with the chemical formula corresponding to its CAS number 2137677-37-1, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of tert-butyl N-2-methyl-6-(2-methylpropyl)piperidin-3-ylcarbamate incorporates a carbamate functional group, which is known to enhance the solubility and bioavailability of pharmaceutical agents. The presence of multiple alkyl groups, including the tert-butyl and isobutyl moieties, contributes to the compound's lipophilicity, making it a promising candidate for drug delivery systems that require optimal membrane permeability.

In recent years, there has been a growing interest in developing novel piperidine-based compounds for their potential applications in treating various diseases, including neurological disorders and cancer. The unique structural features of tert-butyl N-2-methyl-6-(2-methylpropyl)piperidin-3-ylcarbamate make it an attractive scaffold for medicinal chemists seeking to design molecules with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The piperidine ring, being a privileged structure in drug discovery, offers multiple sites for functionalization, allowing chemists to tailor the compound's properties for specific therapeutic needs. The carbamate group further enhances its potential by providing a site for hydrogen bonding interactions, which are crucial for binding affinity and selectivity.

Recent studies have demonstrated that derivatives of piperidine have shown promising results in preclinical trials for various therapeutic indications. For instance, certain piperidine-based compounds have been found to exhibit potent inhibitory effects on kinases and other enzymes involved in cancer progression. The structural motif present in tert-butyl N-2-methyl-6-(2-methylpropyl)piperidin-3-ylcarbamate aligns well with these findings, suggesting its potential as a lead compound in oncology research.

The synthesis of tert-butyl N-2-methyl-6-(2-methylpropyl)piperidin-3-ylcarbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the carbamate group necessitates careful handling of reactive intermediates and optimization of reaction pathways to minimize side products. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the synthesis process and improve overall efficiency.

In addition to its pharmacological potential, tert-butyl N-2-methyl-6-(2-methylpropyl)piperidin-3-ylcarbamate has also been explored for its role in developing novel drug delivery systems. The compound's lipophilic nature allows it to be incorporated into lipid-based nanoparticles, which are increasingly being used for targeted drug delivery. These nanoparticles can enhance the bioavailability of therapeutic agents and improve treatment outcomes by delivering drugs directly to sites of action.

The use of computational methods has further accelerated the discovery and optimization of piperidine-based compounds like tert-butyl N-2-methyl-6-(2-methylpropyl)piperidin-3-ylcarbamate. Molecular modeling techniques have been employed to predict binding affinities and identify optimal conformations for interaction with biological targets. These insights have guided the design of more effective derivatives with improved pharmacokinetic properties.

The regulatory landscape for pharmaceutical compounds continues to evolve, emphasizing the need for rigorous safety and efficacy testing before clinical translation. The development of tert-butyl N-2-methyl-6-(2-methylpropyl)piperidin-3-yldicarboxylic acid, as part of this broader class of piperidine derivatives, underscores the importance of thorough characterization at both preclinical and clinical stages. This ensures that only compounds with demonstrated therapeutic value proceed to human trials.

In conclusion, tert-butyl N-2-methyl-pyrrolidinecarboxylic acid, represented by CAS number 2137677, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for piperidine-based compounds, compounds like this will play an increasingly important role in addressing unmet medical needs.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd